Cas no 1707375-78-7 (1-(3-Morpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(3-Morpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid
• CAS No: 1707375-78-7
• MF: C₁₂H₁₃N₅O₃
• MW: 275.263321638107
• CID: 5058100
• Update Time: 2025-07-19

1-(3-Morpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Morpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid
• 1-(3-Morpholin-4-yl-pyrazin-2-yl)-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C12H13N5O3/c18-12(19)9-7-17(8-15-9)11-10(13-1-2-14-11)16-3-5-20-6-4-16/h1-2,7-8H,3-6H2,(H,18,19)
• InChI Key： NVNWNNARBSQKFB-UHFFFAOYSA-N
• SMILES： O1CCN(C2C(=NC=CN=2)N2C=NC(C(=O)O)=C2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 350
• XLogP3: -0.2
• Topological Polar Surface Area: 93.4

Additional information on 1-(3-Morpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid

Introduction to 1-(3-Morpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic Acid (CAS No. 1707375-78-7)

1-(3-Morpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1707375-78-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its 1-(3-morpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid moiety, contribute to its potential as a lead compound in the design of novel therapeutic agents.

The imidazole ring is a pivotal structural component in many bioactive molecules, known for its ability to interact with various biological targets. In the case of 1-(3-morpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid, the presence of the morpholine group further enhances its pharmacological profile. Morpholine derivatives are well-documented for their role in modulating enzyme activities and receptor interactions, which makes this compound particularly intriguing for drug discovery efforts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional properties of such compounds. Studies have shown that the 1-(3-morpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid scaffold can be effectively utilized to develop molecules with enhanced binding affinity and selectivity towards specific biological targets. This has opened up new avenues for the development of targeted therapies in areas such as oncology, inflammation, and neurodegenerative diseases.

In the realm of oncology, 1-(3-morpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid has been investigated for its potential as an inhibitor of kinases and other enzymes involved in cancer cell proliferation. Preclinical studies have demonstrated that derivatives of this compound can effectively disrupt signaling pathways that are crucial for tumor growth and survival. The morpholine moiety, in particular, has been found to enhance the solubility and bioavailability of these derivatives, making them more suitable for therapeutic applications.

The compound's interaction with biological targets is further complicated by its ability to adopt multiple conformations, which can influence its binding affinity and efficacy. High-resolution crystal structures of complexes formed between 1-(3-morpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid derivatives and their target proteins have provided valuable insights into the molecular mechanisms underlying their biological activity. These structural insights have guided the design of more potent and selective analogs with improved pharmacokinetic profiles.

In addition to its applications in oncology, 1-(3-morpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid has shown promise in the treatment of inflammatory diseases. Research indicates that this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). By targeting these enzymes, the compound can reduce the production of pro-inflammatory mediators, thereby alleviating symptoms associated with chronic inflammatory conditions.

The development of novel therapeutic agents often involves a multidisciplinary approach, combining expertise from organic chemistry, pharmacology, biochemistry, and computational science. The synthesis of 1-(3-morpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid has been achieved through a series of well-defined chemical transformations that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. These synthetic strategies have not only yielded pure samples of the compound but also provided insights into potential routes for large-scale production.

The pharmacokinetic properties of 1-(3-morpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid derivatives are another critical aspect that has been extensively studied. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) are carefully evaluated to ensure that these compounds are safe and effective for clinical use. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the metabolic pathways and degradation products of these compounds.

The growing interest in 1-(3-morpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid has led to numerous collaborations between academic institutions and pharmaceutical companies. These partnerships aim to accelerate the translation of laboratory findings into clinical applications by leveraging resources and expertise from both sectors. The collaborative efforts have resulted in several preclinical candidates that are currently undergoing further evaluation for their therapeutic potential.

The future prospects for 1-(3-morpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid are bright, with ongoing research focused on expanding its applications across various therapeutic areas. Innovations in drug delivery systems and combination therapies are expected to enhance the efficacy and convenience of treatments based on this compound. As our understanding of biological systems continues to evolve, it is likely that new uses for 1-(3-morpholinopyrazin-2-yl)-1H-imidazole-4-carboxylic acid will be discovered, further solidifying its importance in modern medicine.